2-(2-aminopropoxy)-1,3-thiazole-4-carboxylic acid hydrochloride
Overview
Description
2-(2-Aminopropoxy)-1,3-thiazole-4-carboxylic acid hydrochloride, also known as “2-APTH”, is a compound composed of two nitrogen atoms, two oxygen atoms, and one hydrogen atom. It is a white crystalline solid that is soluble in water and has a melting point of 155°C. 2-APTH is a derivative of thiazole and is used in a variety of scientific applications. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as an initiator in radical polymerization. It has also been used as a reagent in the synthesis of other compounds and as a biological probe to study the structure and function of proteins.
Scientific Research Applications
2-APTH has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as an initiator in radical polymerization. It has also been used as a reagent in the synthesis of other compounds and as a biological probe to study the structure and function of proteins. In addition, it has been used as a fluorescent probe for the detection of metal ions in solution and as a fluorescent label for the detection of nucleic acids.
Mechanism of Action
2-APTH is believed to interact with proteins through hydrogen bonding and electrostatic interactions. It has been shown to bind to the active sites of proteins, which can affect their structure and function. In addition, it has been shown to interact with metal ions, which can affect their solubility and reactivity.
Biochemical and Physiological Effects
2-APTH has been shown to interact with proteins, metal ions, and nucleic acids. It has been suggested that it may have an effect on the biochemical and physiological processes of cells. However, the exact effects of 2-APTH on these processes are still not fully understood.
Advantages and Limitations for Lab Experiments
2-APTH is a useful compound for laboratory experiments due to its solubility in water and its ability to bind to proteins and metal ions. However, it is important to note that 2-APTH is a relatively toxic compound and should be handled with caution. In addition, it has a relatively low solubility in organic solvents, which can limit its use in certain experiments.
Future Directions
The potential applications of 2-APTH are still being explored. One potential area of research is the use of 2-APTH as a therapeutic agent. It has been suggested that 2-APTH may be able to target specific proteins and metal ions in order to affect the biochemical and physiological processes of cells. In addition, it has been suggested that 2-APTH may be able to act as a fluorescent label for the detection of nucleic acids. Finally, it has been suggested that 2-APTH may be able to act as a catalyst in the synthesis of other compounds.
Synthesis Methods
The synthesis of 2-APTH is typically achieved through the reaction of thiazole-4-carboxylic acid and 2-aminopropanol in aqueous solution. The reaction is typically carried out at a temperature of about 80°C for a period of about 5 hours. The resulting product is a white crystalline solid that is soluble in water and has a melting point of 155°C.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-aminopropoxy)-1,3-thiazole-4-carboxylic acid hydrochloride involves the reaction of 2-bromoethylamine hydrobromide with 2-mercaptoacetic acid to form 2-(2-mercaptoethylamino)acetic acid. This intermediate is then reacted with thionyl chloride to form 2-(2-chloroethylthio)acetic acid, which is further reacted with thiourea to form 2-(2-aminoethylthio)acetic acid. Finally, this compound is reacted with 2-bromoacetic acid to form the target compound, 2-(2-aminopropoxy)-1,3-thiazole-4-carboxylic acid hydrochloride.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "2-mercaptoacetic acid", "thionyl chloride", "thiourea", "2-bromoacetic acid" ], "Reaction": [ "2-bromoethylamine hydrobromide + 2-mercaptoacetic acid → 2-(2-mercaptoethylamino)acetic acid", "2-(2-mercaptoethylamino)acetic acid + thionyl chloride → 2-(2-chloroethylthio)acetic acid", "2-(2-chloroethylthio)acetic acid + thiourea → 2-(2-aminoethylthio)acetic acid", "2-(2-aminoethylthio)acetic acid + 2-bromoacetic acid → 2-(2-aminopropoxy)-1,3-thiazole-4-carboxylic acid hydrochloride" ] } | |
| 2751621-60-8 | |
Molecular Formula |
C7H11ClN2O3S |
Molecular Weight |
238.7 |
Purity |
95 |
Origin of Product |
United States |
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